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Compound of Interest
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Cat. No.: B1294504 Get Quote

An In-depth Technical Guide to Cetyl Chloroformate

Abstract
Cetyl chloroformate, also known as hexadecyl chloroformate, is a reactive organic compound

with significant applications in various industrial and research settings. As an ester of

chloroformic acid, its high reactivity makes it a crucial intermediate for the synthesis of more

complex molecules. This document provides a comprehensive overview of the chemical and

physical properties of cetyl chloroformate, its molecular structure, typical applications, and

relevant experimental insights. It is intended for researchers, chemists, and professionals in the

fields of drug development, polymer science, and specialty chemical manufacturing.

Chemical Structure and Identifiers
Cetyl chloroformate consists of a long 16-carbon alkyl chain (the cetyl group) attached to a

chloroformate functional group. The presence of the highly electrophilic carbonyl carbon and

the good leaving group (chloride) makes the molecule highly susceptible to nucleophilic attack,

which is the basis of its utility in chemical synthesis.

Structural Diagram
Caption: 2D structure of Cetyl Chloroformate.
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The following table summarizes the key identifiers for cetyl chloroformate.

Identifier Value Reference

IUPAC Name hexadecyl carbonochloridate [1]

CAS Number 26272-90-2 [1][2][3][4][5]

Molecular Formula C₁₇H₃₃ClO₂ [1][2][5][6]

SMILES String
CCCCCCCCCCCCCCCCOC(

=O)Cl
[1][6]

InChI Key
HOQUWXSARQBQCW-

UHFFFAOYSA-N
[1][6]

Synonyms

Hexadecyl chloroformate,

Chloroformic acid cetyl ester,

Palmityloxycarbonyl chloride

[1][2][3]

Physicochemical Properties
The physical and chemical properties of cetyl chloroformate are critical for its handling,

storage, and application in synthesis. It is typically a colorless to yellowish liquid with a pungent

odor.[2][3]
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Property Value Reference(s)

Molecular Weight 304.9 g/mol [1][2][3][5]

Melting Point 14 °C (57.2 °F) [2][3][4][7][8]

Boiling Point 120 °C (248 °F) [2][3]

367.1 ± 11.0 °C (Predicted) [4][7]

Density 0.930 g/cm³ [2][3]

0.923 g/mL at 25 °C [4][5][7]

Refractive Index n20/D 1.4480 [4][5][7]

Flash Point 120 °C (248 °F) [2][3]

>110 °C (>230 °F) [5][7]

Vapor Pressure 10 Pa at 20 °C [7]

Solubility
Hydrolyzes in the presence of

water.
[2][3]

Reactivity and Applications
Chloroformates are highly reactive compounds that serve as versatile reagents in organic

synthesis.[9][10] Their reactivity is similar to that of acyl chlorides.[9][10] Cetyl chloroformate
is primarily used as an intermediate in the production of pharmaceuticals, agrochemicals, and

organic peroxides.[2][3][11]

Key Reactions
The primary utility of cetyl chloroformate stems from its reaction with nucleophiles, which

displaces the chloride ion. These reactions are typically conducted in the presence of a base to

neutralize the hydrochloric acid byproduct.[9]

Formation of Carbamates: Reacts with primary or secondary amines to form N-alkyl or N,N-

dialkyl carbamates.[9] ROC(O)Cl + R'₂NH → ROC(O)NR'₂ + HCl
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Formation of Carbonate Esters: Reacts with alcohols or phenols to yield dialkyl or alkyl-aryl

carbonates.[9] ROC(O)Cl + R'OH → ROC(O)OR' + HCl

Formation of Mixed Anhydrides: Reacts with carboxylic acids to form mixed carbonic-

carboxylic anhydrides.[9] ROC(O)Cl + R'COOH → ROC(O)OC(O)R' + HCl

Industrial and Research Applications
Pharmaceuticals: It serves as a critical intermediate in the synthesis of active pharmaceutical

ingredients (APIs), where it is used to introduce carbamate or ester functionalities into drug

molecules.[11]

Agrochemicals: Cetyl chloroformate is used in the synthesis of specific herbicides and

pesticides.[11]

Polymer Industry: It can be used for the modification and functionalization of polymers to

enhance material properties.[11]

Organic Synthesis: In a laboratory setting, it is a valuable reagent for creating complex

organic molecules and specialty chemicals.[11]

Experimental Protocols
Detailed experimental procedures involving cetyl chloroformate are specific to the desired

product. However, general methodologies for its synthesis and use are well-established.

Synthesis of Cetyl Chloroformate
A general industrial method for producing chloroformates involves the reaction of the

corresponding alcohol with phosgene.[12]

Reaction: Cetyl alcohol (1-hexadecanol) is reacted with gaseous phosgene. CH₃(CH₂)₁₅OH

+ COCl₂ → CH₃(CH₂)₁₅OC(O)Cl + HCl

Methodology: The process often involves atomizing the alcohol into a reactor with a

concurrent flow of phosgene. The reaction occurs largely in the fog phase, and the liquid

chloroformate product is then separated from the hydrogen chloride byproduct.[12] A patent
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describes this process yielding cetyl chloroformate with a yield of 80% based on the

starting cetyl alcohol.[12]

Purity Assay
The purity of cetyl chloroformate can be determined using titration methods.

Method: Chloroaniline titration is a cited method for assaying the purity of commercial cetyl
chloroformate, with assays typically exceeding 99%.[2][3] This likely involves reacting the

chloroformate with a known excess of chloroaniline and then back-titrating the unreacted

amine.

General Workflow for Nucleophilic Substitution
The following diagram illustrates a generalized workflow for using cetyl chloroformate as a

reagent to modify a substrate containing a nucleophilic group (e.g., an amine or alcohol).
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Reaction Preparation

Reaction Step

Work-up and Purification

Dissolve Nucleophilic
Substrate (e.g., amine)

in a suitable solvent

Add Base
(e.g., Pyridine, Et₃N)

to neutralize HCl

Cool mixture
(e.g., 0 °C)

Slowly add
Cetyl Chloroformate

Stir at controlled
temperature

Quench Reaction
(e.g., with water)

Extract with
Organic Solvent

Wash and Dry
Organic Layer

Purify Product
(e.g., Chromatography,

Distillation)

Click to download full resolution via product page

Caption: Generalized workflow for reactions involving cetyl chloroformate.
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Safety and Handling
Cetyl chloroformate is a hazardous chemical that requires careful handling.[1]

Hazards: It is corrosive and an irritant.[1] GHS classifications indicate it may be corrosive to

metals, causes skin irritation, and may cause an allergic skin reaction.[1]

Reactivity: It reacts with water, often slowly, and moisture in the air to produce hydrochloric

acid and cetyl alcohol.[2][3][13] This hydrolysis can cause pressure buildup in sealed

containers.

Handling: Use in a well-ventilated area, such as a fume hood. Wear appropriate personal

protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab

coat.

Conclusion
Cetyl chloroformate is a valuable and highly reactive chemical intermediate. Its defined

physicochemical properties and predictable reactivity with nucleophiles make it an essential

building block in the synthesis of a wide range of products, from pharmaceuticals to

agrochemicals. Proper understanding of its properties, reaction mechanisms, and safety

protocols is crucial for its effective and safe utilization in research and industrial applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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